Cas no 2227877-11-2 (rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine)
rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine
- rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine
- 2227877-11-2
- EN300-1768151
-
- Inchi: 1S/C5H11NS/c1-7-3-4-2-5(4)6/h4-5H,2-3,6H2,1H3/t4-,5+/m0/s1
- InChI Key: FUSYWGUQZIMOPE-CRCLSJGQSA-N
- SMILES: S(C)C[C@@H]1C[C@H]1N
Computed Properties
- Exact Mass: 117.06122053g/mol
- Monoisotopic Mass: 117.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.3Ų
rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768151-0.05g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-0.1g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-0.25g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-0.5g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-1.0g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 1g |
$1357.0 | 2023-05-27 | ||
| Enamine | EN300-1768151-2.5g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-5.0g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 5g |
$3935.0 | 2023-05-27 | ||
| Enamine | EN300-1768151-10.0g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 10g |
$5837.0 | 2023-05-27 | ||
| Enamine | EN300-1768151-1g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1768151-5g |
rac-(1R,2R)-2-[(methylsulfanyl)methyl]cyclopropan-1-amine |
2227877-11-2 | 5g |
$3935.0 | 2023-09-20 |
rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine
Introduction to Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine (CAS No. 2227877-11-2)
Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine, a compound with the chemical identifier CAS No. 2227877-11-2, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This bicyclic amine features a cyclopropane ring substituted with a methylsulfanyl group at the 2-position and an amine group at the 1-position, imparting unique structural and functional properties that make it of considerable interest for various applications.
The cyclopropane ring is a highly strained three-membered heterocycle that often serves as a key structural motif in drug design due to its ability to enhance binding affinity and metabolic stability. The presence of the methylsulfanyl group further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets. The stereochemistry of the molecule, specifically the (1R,2R) configuration, is critical as it determines the spatial arrangement of substituents and can significantly impact biological activity.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from cyclopropane-containing scaffolds. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The amine functionality in Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine not only provides a site for further derivatization but also suggests potential for hydrogen bonding interactions with biological receptors.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropane ring can be easily functionalized through various chemical reactions, allowing researchers to tailor its properties for specific applications. For instance, nucleophilic substitution reactions at the ring carbon atoms can introduce diverse substituents, while reductive amination or other transformations can expand the molecular framework.
The pharmaceutical industry has been particularly interested in leveraging the unique properties of cyclopropane derivatives due to their reported bioactivity. Studies have demonstrated that compounds containing this motif can exhibit potent effects on enzymes and receptors involved in disease pathways. The methylsulfanyl group, in particular, has been shown to enhance solubility and improve pharmacokinetic profiles when incorporated into drug candidates.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine. Molecular modeling techniques can predict how this compound might interact with biological targets based on its three-dimensional structure. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.
The synthesis of enantiomerically pure forms of chiral molecules like Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine remains a challenge but is essential for evaluating their true pharmacological potential. Chiral resolution techniques such as diastereomeric salt formation or enzymatic resolution have been employed to isolate specific stereoisomers for further study. Understanding the stereochemical requirements of biological targets is critical for designing drugs that are both effective and selective.
The versatility of Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine extends beyond its use as an intermediate in drug synthesis. It has also been explored as a potential ligand in biochemical assays aimed at identifying new therapeutic targets. By binding to specific proteins or enzymes, this compound can help researchers elucidate mechanisms of action and identify new opportunities for intervention.
As research continues to uncover new applications for this compound, its significance in chemical biology and medicinal chemistry is likely to grow. The combination of structural novelty and functional diversity makes Rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine a valuable asset in the quest for innovative therapeutic solutions.
2227877-11-2 (rac-(1R,2R)-2-(methylsulfanyl)methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)